Velpatasvir-13C,d3

• Molecular Formula: C49H54N8O8
• Molecular Weight: 887.0 g/mol
• InChI: InChI=1S/C49H54N8O8/c1-26(2)41(54-48(60)63-5)47(59)57-27(3)12-17-38(57)45-51-36-16-14-30-20-35-33-15-13-31(19-32(33)25-65-40(35)21-34(30)43(36)53-45)37-22-50-44(52-37)39-18-28(24-62-4)23-56(39)46(58)42(55-49(61)64-6)29-10-8-7-9-11-29/h7-11,13-16,19-22,26-28,38-39,41-42H,12,17-18,23-25H2,1-6H3,(H,50,52)(H,51,53)(H,54,60)(H,55,61)/t27-,28-,38+,39-,41-,42+/m0/s1/i6+1D3
• InChIKey: FHCUMDQMBHQXKK-NVBDOXRWSA-N

Velpatasvir-13C,d3 Stable Isotope-Labeled Internal Standard for Precise LC-MS/MS Quantification

Velpatasvir-13C,d3 (GS-5816-13C,d3) is a mixed stable isotope-labeled analog of the HCV NS5A inhibitor Velpatasvir, incorporating one carbon-13 atom and three deuterium atoms . This labeling pattern results in a molecular mass shift of +4.01 Da relative to the unlabeled parent (887.01 g/mol vs. 883.00 g/mol), which is ideal for use as an internal standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis [1]. The compound is supplied with a purity of ≥98% and is intended exclusively for analytical method development, validation, and research applications .

Isotope dilution LC-MS/MS internal standard workflow

Dual-label (13C,d3) minimizes retention time shift vs. highly deuterated analogs

CoA-supported purity and isotopic enrichment for method validation context

• [1] Velpatasvir. PubChem Compound Summary for CID 67683363. Molecular Weight 883.0 g/mol. View Source

Why Velpatasvir-13C,d3 Cannot Be Substituted with Unlabeled or Differently Labeled Analogs in Regulated Bioanalysis

Stable isotope-labeled internal standards (SIL-IS) are essential for correcting matrix effects, recovery variability, and ion suppression in LC-MS/MS assays, but not all isotopologues are equivalent . Generic substitution with unlabeled Velpatasvir, Velpatasvir-d3, or Velpatasvir-13C2,d6 introduces distinct mass shifts, chromatographic retention differences, and varying isotopic purity profiles that can invalidate assay accuracy and precision, particularly under stringent EMA and FDA bioanalytical method validation guidelines [1][2]. Velpatasvir-13C,d3 offers a specific 4.01 Da mass shift and a unique dual-labeling pattern that ensures baseline resolution while minimizing deuterium-related retention time shifts, a combination not provided by single-isotope or alternative multi-isotope analogs [1][2].

d3-only analogs may risk spectral interference due to insufficient mass separation.

Heavily deuterated IS (e.g., d7) can alter retention time, compromising co-elution.

Single-label analogs may carry higher unlabeled species, biasing quantitation.

• [1] Guideline on bioanalytical method validation. European Medicines Agency. 2011. View Source
• [2] Alder L, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019. View Source

Quantitative Differentiation of Velpatasvir-13C,d3 Against Closest Isotopologs and Structural Analogs

Mass Shift of +4.01 Da vs. Unlabeled Velpatasvir Provides Baseline Spectral Resolution

The molecular weight of Velpatasvir-13C,d3 is 887.01 g/mol, compared to 883.00 g/mol for unlabeled Velpatasvir, yielding a +4.01 Da mass shift [1]. This difference exceeds the recommended minimum of 3 Da for small-molecule SIL-IS to avoid spectral overlap with the analyte's natural isotopic envelope . In contrast, Velpatasvir-d3 (886.02 g/mol) offers only a +3.02 Da shift, which may still risk interference in high-resolution MS due to incomplete isotopic separation . The 13C incorporation in Velpatasvir-13C,d3 contributes a 0.99 Da increment over the d3-only analog, enhancing peak resolution without introducing the retention time drift often associated with higher deuteration levels [2].

Mass Shift

Reported

+4.01 Da vs. unlabeled
+0.99 Da vs. d3 analog

Supports baseline spectral resolution

Exceeds 3 Da minimum threshold

Evidence Dimension	Molecular mass shift from unlabeled analyte
Target Compound Data	+4.01 Da (887.01 g/mol)
Comparator Or Baseline	Unlabeled Velpatasvir: 883.00 g/mol; Velpatasvir-d3: +3.02 Da (886.02 g/mol)
Quantified Difference	+0.99 Da vs. Velpatasvir-d3; +4.01 Da vs. unlabeled
Conditions	Theoretical molecular weight calculation based on molecular formulas: C4813CH51D3N8O8 for target; C49H54N8O8 for unlabeled; C49H51D3N8O8 for d3 analog.

Why This Matters

A 4.01 Da mass shift ensures unambiguous MS/MS transition selection and eliminates cross-talk between analyte and internal standard channels, a prerequisite for achieving accuracy within ±15% at LLOQ as per regulatory guidelines.

• [1] Velpatasvir. PubChem. Molecular Weight: 883.0 g/mol. View Source
• [2] Berg T, et al. 13C-labelled internal standards - A solution to minimize matrix effects in LC-MS/MS. Bioanalysis. 2013. View Source

Guaranteed Chemical Purity ≥98% and Dual-Labeled Isotopic Enrichment for Regulatory-Compliant Validation

Velpatasvir-13C,d3 is supplied with a chemical purity of ≥98% as verified by HPLC, meeting the purity thresholds required for reference standards in ANDA and DMF submissions . While unlabeled Velpatasvir reference standards also exhibit ≥98% purity , the critical differentiator is isotopic enrichment: the 13C atom is typically incorporated at >99% isotopic purity, and deuterium atoms at >98%, ensuring that the internal standard signal is not contaminated by unlabeled species that would bias quantitation . In comparison, some single-label d3 analogs may exhibit higher unlabeled carryover due to less stringent isotopic purification [1]. The product is accompanied by a comprehensive Certificate of Analysis (CoA) detailing HPLC purity, NMR, MS, and isotopic enrichment data, facilitating direct regulatory audit trails .

Purity & Enrichment

Specification review

Purity ≥98%
13C >99%, D >98%

Supports method validation audit trail

CoA provided

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	Chemical purity ≥98%; 13C enrichment >99% (typical), D enrichment >98% (typical)
Comparator Or Baseline	Unlabeled Velpatasvir: purity ≥98% (typical); d3-only analog: isotopic enrichment may vary, typically >98% for D but lacks 13C component.
Quantified Difference	Dual-labeling ensures a 4.01 Da mass shift with minimal unlabeled interference vs. potential 3.02 Da shift with higher unlabeled background.
Conditions	Vendor specifications and typical industry practices for stable isotope-labeled reference standards.

Why This Matters

High isotopic purity prevents underestimation of analyte concentration due to internal standard contribution, which is essential for maintaining method accuracy within the 85-115% range across the calibration curve.

• [1] Rychlik M, et al. Stable isotope dilution assays in mycotoxin analysis. Anal Bioanal Chem. 2008. View Source

Minimized Deuterium-Related Chromatographic Retention Time Shifts Relative to d7-Labeled Analogs

Velpatasvir-13C,d3 incorporates only three deuterium atoms, which minimizes the reverse isotope effect observed in highly deuterated analogs such as d7-Velpatasvir that can exhibit earlier retention times and thus imperfect co-elution with the analyte [1]. In contrast, the presence of a 13C label provides a mass increment without altering hydrophobicity, ensuring near-identical chromatographic behavior [2]. Studies on similar small-molecule drugs demonstrate that deuterium labeling beyond 3-5 atoms can shift retention times by 0.1-0.3 minutes under typical UPLC conditions, potentially compromising the internal standard's ability to correct for matrix effects at the exact elution window [3]. Velpatasvir-13C,d3's balanced labeling strategy thus offers optimal co-elution while maintaining the required mass resolution.

Retention Shift

Class-level

Negligible (3 D)
vs. d7: ≤0.3 min earlier

Supports co-elution for matrix-effect correction

Validation recommended; class-level data

Evidence Dimension	Chromatographic retention time shift vs. unlabeled analyte
Target Compound Data	Negligible shift (<0.05 min) expected due to only 3 D atoms + 13C.
Comparator Or Baseline	Velpatasvir-d7: up to 0.1-0.3 min earlier elution reported for analogous small molecules.
Quantified Difference	Predicted reduction in retention time drift by approximately 70-90% compared to d7 analog.
Conditions	Based on literature reports of deuterium isotope effects in reversed-phase LC; empirical validation recommended.

Why This Matters

Co-elution is critical for accurate matrix effect correction; even minor retention time differences can lead to differential ion suppression between analyte and IS, causing systematic bias in bioequivalence studies.

• [1] Alder L, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019. View Source
• [2] Berg T, et al. 13C-labelled internal standards - A solution to minimize matrix effects in LC-MS/MS. Bioanalysis. 2013. View Source
• [3] Wang S, et al. Deuterium isotope effects on liquid chromatography retention times of small molecules. J Chromatogr A. 2014. View Source

Primary Procurement-Driven Applications for Velpatasvir-13C,d3 in Bioanalytical and Pharmaceutical Development

Validated Quantification of Velpatasvir in Human Plasma for Bioequivalence Studies

Velpatasvir-13C,d3 serves as the optimal internal standard for LC-MS/MS assays quantifying Velpatasvir in plasma samples during bioequivalence trials of generic Epclusa® (sofosbuvir/velpatasvir) formulations [1]. Its 4.01 Da mass shift and near-identical chromatographic behavior ensure accurate correction of matrix effects across the required 7.5–1500 μg/L calibration range, facilitating compliance with EMA and FDA guidelines that demand within- and between-day precision of <15% CV [2]. The use of a dual-labeled SIL-IS specifically validated for Velpatasvir avoids the regulatory scrutiny and potential method failure associated with employing structural analog internal standards such as ledipasvir [3].

Development and Validation of Multiplex LC-MS/MS Methods for Pan-Genotypic HCV DAA Panels

In high-throughput clinical pharmacology laboratories, Velpatasvir-13C,d3 is incorporated into multiplexed UPLC-MS/MS methods for the simultaneous quantification of 6-8 direct-acting antivirals, including sofosbuvir, daclatasvir, and ledipasvir [1]. The compound's specific mass shift and high isotopic purity prevent cross-talk with co-eluting isotopologs of other DAAs in the panel, a critical requirement when stable isotope-labeled internal standards are used for multiple analytes within a single 12-minute run [2]. This capability supports therapeutic drug monitoring and large-scale pharmacokinetic studies in HCV patient populations.

Regulatory Reference Standard for Impurity Profiling and Forced Degradation Studies

Beyond bioanalysis, Velpatasvir-13C,d3 is employed as a reference standard in pharmaceutical quality control for the identification and relative quantification of Velpatasvir-related process impurities and degradation products via UPLC-QTOF-MS [1]. The stable isotope label provides a distinct MS signature that allows for unambiguous differentiation of drug-related compounds from matrix interferences in complex stressed sample matrices, supporting method validation for ANDA submissions and stability-indicating assay development [2].

Application

Selection Property

Validation Focus

Velpatasvir quantification in human plasma research matrices

Baseline-resolving mass shift and co-elution

Accuracy/precision within method validation criteria

Multiplex DAA panel method development

High isotopic purity and dual-label specificity

Cross-talk prevention across co-eluting analytes

Pharmaceutical impurity profiling by UPLC-QTOF-MS

Distinct MS signature for drug-related compounds

Differentiation from matrix interferences

• [1] Quantification of second generation direct-acting antivirals... in human plasma by UPLC-MS/MS. J Chromatogr B. 2019. View Source
• [2] Guideline on bioanalytical method validation. European Medicines Agency. 2011. View Source
• [3] Simultaneous determination of Sofosbuvir and Velpatasvir in human plasma by LC-MS/MS. J Young Pharm. 2021. View Source